Cas no 1876946-93-8 (5-Ethynylthiazole-2-carbaldehyde)

5-Ethynylthiazole-2-carbaldehyde is a versatile heterocyclic aldehyde featuring both an ethynyl group and a formyl functional group on a thiazole core. This compound is particularly valuable in organic synthesis and pharmaceutical research due to its dual reactivity, enabling participation in click chemistry (via the ethynyl moiety) and condensation or nucleophilic addition reactions (via the aldehyde group). Its thiazole backbone further enhances its utility in the development of bioactive molecules, including agrochemicals and medicinal compounds. The compound's well-defined structure and high purity make it a reliable intermediate for constructing complex molecular architectures, particularly in targeted drug discovery and materials science applications.
5-Ethynylthiazole-2-carbaldehyde structure
1876946-93-8 structure
Product Name:5-Ethynylthiazole-2-carbaldehyde
CAS No:1876946-93-8
MF:C6H3NOS
MW:137.159119844437
MDL:MFCD32094436
CID:5618007
PubChem ID:130541550
Update Time:2025-06-14

5-Ethynylthiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Ethynyl-2-thiazolecarboxaldehyde
    • SY280647
    • 5-Ethynylthiazole-2-carbaldehyde
    • MFCD32094436
    • 1876946-93-8
    • 5-ethynyl-1,3-thiazole-2-carbaldehyde
    • F86620
    • EN300-2956902
    • MDL: MFCD32094436
    • Inchi: 1S/C6H3NOS/c1-2-5-3-7-6(4-8)9-5/h1,3-4H
    • InChI Key: AWNAKTOGLSWKCY-UHFFFAOYSA-N
    • SMILES: S1C(C#C)=CN=C1C=O

Computed Properties

  • Exact Mass: 136.99353489g/mol
  • Monoisotopic Mass: 136.99353489g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 268.9±32.0 °C(Predicted)
  • pka: -0.93±0.10(Predicted)

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Additional information on 5-Ethynylthiazole-2-carbaldehyde

Research Brief on 5-Ethynylthiazole-2-carbaldehyde (CAS: 1876946-93-8) in Chemical Biology and Pharmaceutical Applications

5-Ethynylthiazole-2-carbaldehyde (CAS: 1876946-93-8) has emerged as a versatile scaffold in chemical biology and pharmaceutical research due to its unique structural features and reactivity. Recent studies highlight its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of targeted therapies and diagnostic tools. This compound's ethynyl and aldehyde functional groups enable diverse chemical modifications, making it a valuable building block for drug discovery and bioconjugation strategies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 5-Ethynylthiazole-2-carbaldehyde in click chemistry-based drug design. Researchers utilized its alkyne moiety for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions to generate a library of thiazole-containing compounds with enhanced binding affinity to protein targets implicated in inflammatory diseases. The study reported a 40% improvement in target engagement compared to traditional synthetic approaches.

In cancer research, 5-Ethynylthiazole-2-carbaldehyde has shown promise as a precursor for kinase inhibitors. A Nature Communications paper (2024) described its incorporation into novel covalent inhibitors targeting EGFR mutations. The aldehyde functionality allowed for selective modification of cysteine residues in the ATP-binding pocket, resulting in compounds with improved selectivity profiles and reduced off-target effects in preclinical models.

The compound's photophysical properties have also been explored for diagnostic applications. Recent work in Chemical Science (2023) demonstrated that derivatives of 5-Ethynylthiazole-2-carbaldehyde exhibit strong fluorescence when conjugated to biomolecules, enabling their use as molecular probes for live-cell imaging. This application leverages the compound's stability in physiological conditions and its ability to penetrate cell membranes.

From a synthetic chemistry perspective, advances in the scalable production of 5-Ethynylthiazole-2-carbaldehyde have been reported in Organic Process Research & Development (2024). The new synthetic route achieves 85% yield with improved purity (>99%), addressing previous challenges in large-scale preparation. This development is particularly significant for pharmaceutical companies exploring thiazole-based drug candidates in clinical development pipelines.

Ongoing research is investigating the compound's potential in PROTAC (proteolysis targeting chimera) technology. Preliminary results presented at the 2024 ACS Spring Meeting suggest that 5-Ethynylthiazole-2-carbaldehyde derivatives can effectively bridge E3 ligase binders to target proteins, demonstrating promising degradation activity against challenging oncology targets.

As the field of chemical biology continues to evolve, 5-Ethynylthiazole-2-carbaldehyde (1876946-93-8) stands out as a multifunctional tool with applications spanning drug discovery, chemical biology probes, and diagnostic agent development. Future research directions likely include exploration of its enantioselective reactions and further optimization of its physicochemical properties for enhanced bioavailability.

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